4-Acryloyloxyacetanilide

• CAS No.: 86229-44-9
• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol
• IUPAC Name: (4-acetamidophenyl) prop-2-enoate
• InChI: InChI=1S/C11H11NO3/c1-3-11(14)15-10-6-4-9(5-7-10)12-8(2)13/h3-7H,1H2,2H3,(H,12,13)
• InChI Key: XYNAFWYTBGZRSC-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)OC(=O)C=C
• Synonyms: 2-propenoic acid 4-(acetylamino)phenyl ester; 4-acryloyloxyacetanilide; p-acryloyloxiacetanilide; para-AOA

Description

4-Acryloyloxyacetanilide is a derivative of acetanilide, a well-known pharmaceutical scaffold. Structurally, it consists of an acetanilide backbone (N-acetyl-4-aminophenyl) modified with an acryloyloxy group (–O–CO–CH₂–CH₂–) at the para position of the phenyl ring. This modification introduces a reactive acrylate moiety, which distinguishes it from simpler acetaminophen derivatives.

Its acetanilide core aligns it with pharmaceutical intermediates, though specific applications require further research.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural and Functional Group Comparisons

The table below highlights key structural differences between 4-Acryloyloxyacetanilide and related compounds:

Compound	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Structural Features
4-Acryloyloxyacetanilide	C₁₁H₁₁NO₃*	~205.21*	Acetanilide, acryloyloxy ester	Reactive acrylate for polymerization
4-(2-Chloroacetyl)acetanilide	C₁₀H₁₀ClNO₂	211.65	Acetanilide, chloroacetyl	Chloro group for nucleophilic substitution
Dicyclopentenyloxyethyl acrylate	C₁₅H₂₀O₃	248.30	Acrylate ester, bicyclic ether	Bulky ester for industrial polymers

*Inferred from structural analogs .

Key Observations:

• Acryloyloxy vs. Chloroacetyl : The acryloyloxy group in 4-Acryloyloxyacetanilide enables radical polymerization, whereas the chloroacetyl group in 4-(2-Chloroacetyl)acetanilide facilitates reactions like nucleophilic substitution (e.g., forming amides or thioesters) .
• Size and Complexity : Dicyclopentenyloxyethyl acrylate’s bicyclic structure increases steric hindrance, limiting its use in precision chemistry but enhancing thermal stability in polymers .

Notable Findings:

• Pharmaceutical Potential: 4-Acryloyloxyacetanilide’s dual functionality (acetanilide + acrylate) makes it a candidate for prodrugs, where controlled release via polymer degradation is achievable. In contrast, 4-(2-Chloroacetyl)acetanilide’s chloro group is leveraged in synthesizing antihistamines or analgesics .
• Industrial Use : Dicyclopentenyloxyethyl acrylate’s safety data emphasize handling precautions (e.g., skin protection, ventilation), suggesting similar protocols may apply to 4-Acryloyloxyacetanilide due to shared acrylate reactivity .